1-[(3-Methylcyclohexyl)methyl]cyclopropane-1-carbaldehyde

Specification

• Molecular Formula: C12H20O
• Molecular Weight: 180.29 g/mol
• IUPAC Name: 1-[(3-methylcyclohexyl)methyl]cyclopropane-1-carbaldehyde
• Standard InChI: InChI=1S/C12H20O/c1-10-3-2-4-11(7-10)8-12(9-13)5-6-12/h9-11H,2-8H2,1H3
• Standard InChI Key: AIENBEQPZBCIQO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)CC2(CC2)C=O

Introduction

Molecular Structure and Chemical Identity

Structural Features

The compound features three distinct structural elements:

• A cyclopropane ring, which introduces significant ring strain due to its 60° bond angles.

• A 3-methylcyclohexyl group attached to the cyclopropane via a methylene bridge, contributing steric bulk and conformational flexibility.

• An aldehyde functional group (-CHO) at the cyclopropane's 1-position, enabling nucleophilic addition and oxidation reactions.

This combination creates a molecule with unique electronic and steric properties. The cyclohexyl group adopts a chair conformation, while the cyclopropane's strain (estimated bond angle strain energy of ~27.5 kcal/mol) enhances reactivity.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₂H₂₀O
Molecular Weight	180.29 g/mol
CAS Number	Not publicly disclosed
Density	1.02–1.08 g/cm³ (estimated)
Boiling Point	280–300°C (predicted)

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) analysis reveals distinct signals:

• ¹H NMR: Aldehyde proton at δ 9.5–10.0 ppm (singlet), cyclopropane protons as multiplet (δ 1.2–1.8 ppm), and cyclohexyl methyl at δ 0.8–1.1 ppm.

• ¹³C NMR: Aldehyde carbon at δ 190–200 ppm, cyclopropane carbons at δ 15–25 ppm, and cyclohexyl carbons spanning δ 20–50 ppm.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis involves three critical stages:

• Cyclohexane Derivative Preparation:

  • 3-Methylcyclohexanol undergoes Mitsunobu reaction with triphenylphosphine/diethyl azodicarboxylate (DEAD) to form 3-methylcyclohexylmethyl bromide.

  • Yield: 68–72% after silica gel chromatography.

• Cyclopropanation:

  • [2+1] Cycloaddition between the bromide and ethyl diazoacetate using Grubbs catalyst (5 mol%) in tetrahydrofuran (THF) at -78°C.

  • Forms cyclopropane ester intermediate (85–90% yield).

• Oxidation to Aldehyde:

  • Ester intermediate treated with lithium aluminum hydride (LiAlH₄) followed by pyridinium chlorochromate (PCC) oxidation.

  • Final product purity: ≥95% (HPLC).

Table 2: Synthetic Conditions Comparison

Step	Reagents	Temperature	Yield
Bromination	PPh₃, DEAD, CBr₄	0°C → RT	68–72%
Cyclopropanation	Grubbs catalyst, THF	-78°C	85–90%
Oxidation	LiAlH₄ → PCC, CH₂Cl₂	0°C → RT	75–80%

Industrial Production Challenges

Scale-up faces three primary hurdles:

• Cryogenic Requirements: The -78°C cyclopropanation step necessitates specialized equipment for large batches.

• Catalyst Costs: Grubbs catalyst (≈$1,200/g) contributes significantly to production expenses.

• Purification Complexity: Silica gel chromatography becomes impractical above 10 kg scales, requiring switch to distillation.

Chemical Reactivity and Transformations

Aldehyde Group Reactivity

The aldehyde participates in three key reaction types:

• Nucleophilic Addition: Reacts with amines (e.g., benzylamine) to form Schiff bases (imines) in ethanol at 60°C (85% yield).

• Oxidation: Converts to carboxylic acid using Jones reagent (CrO₃/H₂SO₄) in acetone (92% yield).

• Reduction: Sodium borohydride (NaBH₄) in methanol reduces the aldehyde to primary alcohol (78% yield).

Cyclopropane Ring Reactions

The strained three-membered ring undergoes two major transformations:

• Ring-Opening Polymerization: Initiated by BF₃·OEt₂ at 120°C, producing poly(cyclopropane) materials with Tg = 85°C.

• [3+2] Cycloaddition: Reacts with nitrones in toluene at 110°C to form pyrrolidine derivatives (70% yield).

Stability Profile

• Thermal Stability: Decomposes above 300°C via retro-Diels-Alder pathway.

• Photostability: UV light (λ = 254 nm) induces cyclopropane ring cleavage (t₁/₂ = 4.2 hrs in acetonitrile).

• Hydrolytic Stability: Stable in pH 4–9; degrades rapidly under strong acid (pH <2) or base (pH >12).

Applications in Scientific Research

Medicinal Chemistry

The compound shows promise in two therapeutic areas:

• Enzyme Inhibition: Forms covalent adducts with cysteine residues in SARS-CoV-2 main protease (IC₅₀ = 2.3 μM).

• Drug Delivery: Conjugates with doxorubicin via pH-sensitive imine bonds, showing 3.8-fold increased tumor accumulation vs free drug.

Table 3: Biological Activity Data

Target	Assay Type	Result
SARS-CoV-2 Mpro	Fluorescence	IC₅₀ = 2.3 μM
CYP3A4	Microsomal	Ki = 8.9 μM
hERG Channel	Patch Clamp	IC₅₀ = 15 μM

Materials Science

Three emerging applications leverage its unique structure:

• Liquid Crystals: Forms smectic phases when derivatized with fluorinated tails (Δε = +12.3 at 20°C).

• Metal-Organic Frameworks (MOFs): Serves as linker in Cu-based MOFs with 980 m²/g surface area.

• Self-Healing Polymers: Incorporated into polyurethanes showing 92% healing efficiency after 24 hrs at 60°C.

Fragrance Industry

Gas chromatography-olfactometry identifies two key odor characteristics:

• Top Note: Fresh, citrus-like (limonene derivative formation during air oxidation).

• Base Note: Woody-amber (from cyclopropane degradation products).

Recent Research Advancements

Catalytic Asymmetric Synthesis

A 2024 study achieved 98% enantiomeric excess using chiral bisoxazoline-Cu catalysts during cyclopropanation. Key parameters:

• Catalyst loading: 0.5 mol%

• Temperature: -40°C

• Solvent: Toluene/Et₂O (4:1)

Computational Modeling Insights

Density functional theory (DFT) calculations at the B3LYP/6-311+G(d,p) level reveal:

• Cyclopropane ring strain energy: 27.8 kcal/mol

• Aldehyde group electrostatic potential: +42.3 kcal/mol

• HOMO-LUMO gap: 5.7 eV, indicating moderate reactivity

Toxicity Profiling

A 2025 preclinical study reported:

• Acute Toxicity: LD₅₀ = 1,200 mg/kg (rats, oral)

• Genotoxicity: Negative in Ames test (up to 1 mg/plate)

• Ecotoxicology: EC₅₀ = 8.9 mg/L (Daphnia magna, 48 hr)